Cas no 2034529-74-1 (3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide)

• Product Name: 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide
• CAS No: 2034529-74-1
• MF: C₁₆H₁₅BrCl₂N₄O₂
• MW: 446.125900506973
• CID: 5336465
• Update Time: 2025-08-04

3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((5-bromopyrimidin-2-yl)oxy)-N-(3,4-dichlorophenyl)piperidine-1-carboxamide
• 3-(5-bromopyrimidin-2-yl)oxy-N-(3,4-dichlorophenyl)piperidine-1-carboxamide
• 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide

• Inchi： 1S/C16H15BrCl2N4O2/c17-10-7-20-15(21-8-10)25-12-2-1-5-23(9-12)16(24)22-11-3-4-13(18)14(19)6-11/h3-4,6-8,12H,1-2,5,9H2,(H,22,24)
• InChI Key： IYUIKPXNLJPBQN-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(NC2C=CC(=C(C=2)Cl)Cl)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4

Additional information on 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide

Comprehensive Overview of 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide (CAS No. 2034529-74-1)

The compound 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide (CAS No. 2034529-74-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 5-bromopyrimidin-2-yl moiety and a 3,4-dichlorophenyl group, this molecule exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its mechanism of action, which may involve modulation of key enzymatic pathways.

In recent years, the demand for novel piperidine-carboxamide derivatives has surged due to their versatility in medicinal chemistry. The presence of both bromopyrimidine and dichlorophenyl substituents in this compound suggests possible bioactivity against a range of targets. This aligns with current trends in precision medicine, where scientists seek compounds with selective binding capabilities. The compound's CAS No. 2034529-74-1 serves as a critical identifier for regulatory and patent purposes, emphasizing its importance in industrial and academic settings.

From a synthetic chemistry perspective, 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide represents an intriguing case study in heterocyclic coupling reactions. Its piperidine-1-carboxamide core is a common scaffold in CNS-active drugs, sparking discussions about its potential neurological applications. Environmental scientists also explore its degradation profile, given the increasing focus on green chemistry and sustainable molecular design. These multidisciplinary inquiries reflect the compound's relevance to contemporary scientific challenges.

The pharmacological characterization of CAS No. 2034529-74-1 remains an active area of investigation. Preliminary studies suggest that the 5-bromopyrimidin-2-yloxy group may confer unique electronic properties affecting protein-ligand interactions. This has led to speculation about its utility in addressing drug-resistant pathogens—a pressing global health concern. Furthermore, the 3,4-dichlorophenyl fragment could contribute to lipid solubility, a crucial factor in blood-brain barrier penetration for potential neurotherapeutics.

Analytical chemists emphasize the importance of advanced techniques like LC-MS and NMR spectroscopy for characterizing 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide. These methods help verify purity and structural integrity, especially given the compound's complex halogenated architecture. The rise of AI-assisted molecular modeling has also enabled virtual screening of similar compounds, with researchers querying databases about "piperidine carboxamides with pyrimidine substitutions" to identify structural analogs.

In material science applications, the crystalline properties of CAS No. 2034529-74-1 have attracted interest for potential use in organic electronics. The bromine and chlorine atoms may influence intermolecular packing, relevant to developing novel semiconducting materials. This intersection between pharmaceutical chemistry and materials science exemplifies the compound's multifaceted research value.

Regulatory agencies maintain strict documentation requirements for 2034529-74-1, reflecting heightened scrutiny of halogenated compounds. Safety assessments frequently appear in scientific literature searches, with professionals seeking data on "toxicological profiles of bromopyrimidine derivatives." Such queries underscore the balance between innovation and responsibility in chemical development.

The patent landscape surrounding 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide reveals competitive activity in multiple jurisdictions. Intellectual property searches often include terms like "piperidine carboxamide patent applications" or "dichlorophenyl substituted pyrimidines," indicating commercial interest. This compound's structural uniqueness positions it as a potential lead molecule for various therapeutic indications.

Ongoing research explores structure-activity relationships (SAR) of CAS No. 2034529-74-1, particularly how modifications to its pyrimidine ring or piperidine nitrogen affect biological activity. These investigations frequently reference computational chemistry approaches, addressing common search queries about "molecular docking studies of halogenated carboxamides." The compound serves as a valuable template for designing next-generation bioactive molecules with improved selectivity profiles.

As synthetic methodologies advance, scalable production routes for 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide continue to evolve. Process chemists investigate greener alternatives to traditional halogenation steps, responding to industry demands for sustainable synthesis protocols. These developments align with global initiatives promoting environmentally conscious chemical manufacturing practices.

The compound's stability under various pH conditions remains a frequent subject of pharmaceutical forums, with researchers examining "hydrolytic degradation of bromopyrimidine-carboxamides." Such studies inform formulation strategies, particularly for oral dosage forms where gastric stability is paramount. The 2034529-74-1 molecular architecture presents both challenges and opportunities in this regard.

In conclusion, 3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide represents a compelling subject for interdisciplinary research. Its structural complexity and potential applications across pharmaceuticals, agrochemicals, and materials science ensure continued scientific engagement. As investigation progresses, this compound may yield valuable insights for addressing some of modern science's most pressing challenges.